Cas no 1185173-60-7 (Chlorzoxazone-d)

Chlorzoxazone-d structure
Chlorzoxazone-d structure
Product Name:Chlorzoxazone-d
CAS No:1185173-60-7
MF:C7H4ClNO2
MW:172.583645820618
CID:1065761
PubChem ID:45038674
Update Time:2024-11-03

Chlorzoxazone-d Chemical and Physical Properties

Names and Identifiers

    • Chlorzoxazone-4,6,7-d3
    • Chlorzoxazone-d
    • AKOS037652841
    • F90625
    • 5-Chloro-2(3H)-benzoxazolone-d3
    • Chlorzoxazone-D3
    • CS-0203307
    • 5-Chloro-4,6,7-trideuterio-3H-1,3-benzoxazol-2-one
    • 5-chloro-2,3-dihydro(4,6,7-?H?)-1,3-benzoxazol-2-one
    • ES-2621
    • 1185173-60-7
    • HY-B1462S
    • 5-Chloro-2-benzoxazolol-d3
    • Inchi: 1S/C7H4ClNO2/c8-4-1-2-6-5(3-4)9-7(10)11-6/h1-3H,(H,9,10)/i1D,2D,3D
    • InChI Key: TZFWDZFKRBELIQ-CBYSEHNBSA-N
    • SMILES: ClC1C([2H])=C([2H])C2=C(C=1[2H])NC(=O)O2

Computed Properties

  • Exact Mass: 172.0118863g/mol
  • Monoisotopic Mass: 172.0118863g/mol
  • Isotope Atom Count: 3
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 38.3

Chlorzoxazone-d Pricemore >>

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